Cas no 851094-74-1 (N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 851094-74-1
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 5776316
• PubChem ID: 4284457
• Update Time: 2025-05-24

N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
• HMS2725L14
• N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
• MLS000683056
• AKOS024586517
• DTXSID101328365
• 851094-74-1
• F0608-0135
• SMR000323124
• CHEMBL1351413
• N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)acetamide
• Acetamide, N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-
• N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C8H9N3O4/c1-5(12)9-8-11-10-7(15-8)6-4-13-2-3-14-6/h4H,2-3H2,1H3,(H,9,11,12)
• InChI Key： YAGOWXOYGLTRGX-UHFFFAOYSA-N
• SMILES： O1C(=COCC1)C1=NN=C(NC(C)=O)O1

Computed Properties

• Exact Mass: 211.05930578g/mol
• Monoisotopic Mass: 211.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• pka: 12.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-ylacetamide

Introduction to N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 851094-74-1)

N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-ylacetamide, identified by its CAS number 851094-74-1, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical development. The presence of a dihydrodioxin moiety and an oxadiazole ring in its structure suggests a rich chemical reactivity that could be exploited for various therapeutic purposes.

The compound's structure consists of several key functional groups that contribute to its chemical behavior. The dihydrodioxin ring, a derivative of dioxin, is known for its stability and ability to interact with biological targets. This feature makes it a valuable component in the design of molecules that aim to modulate biological pathways. Additionally, the oxadiazole ring adds another layer of complexity to the molecule, providing sites for further functionalization and interaction with biological systems.

In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic structures for their potential pharmacological properties. The oxadiazole ring, in particular, has been extensively studied for its role in various drug candidates due to its ability to act as a scaffold for bioactive molecules. Its stability and reactivity make it an attractive component in the design of novel compounds aimed at treating a wide range of diseases.

The acetamide moiety at the 2-position of the oxadiazole ring further enhances the compound's potential as a pharmacophore. Acetamides are known for their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This feature could be exploited to enhance the binding affinity and selectivity of the compound towards specific biological receptors.

Recent studies have highlighted the importance of understanding the structural features of molecules in relation to their biological activity. Computational modeling and experimental techniques have been employed to elucidate the interactions between N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-ylacetamide and various biological targets. These studies have provided valuable insights into how the compound's structure influences its pharmacological properties.

The dihydrodioxin moiety has been particularly studied for its potential role in modulating biological pathways associated with inflammation and oxidative stress. These pathways are implicated in various diseases, including cancer and neurodegenerative disorders. By targeting these pathways, N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-ylacetamide may offer therapeutic benefits in these conditions.

In addition to its potential therapeutic applications, N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-ylacetamide has also been explored for its role in chemical synthesis. The compound's unique structure provides a platform for further derivatization and exploration of new chemical reactions. This has opened up possibilities for developing novel synthetic methodologies that could be applied in other areas of chemistry.

The development of new synthetic routes for N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-ylacetamide has been a focus of recent research efforts. By optimizing synthetic protocols, scientists aim to improve the yield and purity of the compound while reducing costs and environmental impact. These efforts are crucial for ensuring that the compound can be produced on a scale suitable for further research and potential commercial applications.

The use of computational tools has played a significant role in the design and optimization of synthetic routes for N-5-(5,6-dihydro-1,4-dioxin-2-ylyl)-1,3,4-oaxadiazolr_}-yI-acetamide. Molecular modeling software has been employed to predict reaction outcomes and identify optimal conditions for synthesis. These tools have helped researchers overcome challenges associated with complex molecular structures and improve the efficiency of synthetic processes.

In conclusion，N-_5-(5_6_dihydro_14_dioxirn_22_yI)-13_34_oxadiz01_24_yI-acetarnide(CAS No._85_109_47_41) is a compound with significant potential in both pharmaceutical research and chemical synthesis._ Its unique structural features make it an attractive candidate for further study aimed at developing new therapeutic agents._ Additionally，the compound's role as a scaffold for bioactive molecules underscores its importance in advancing our understanding_of_molecular interactions_and_drug_design_principles._ As_research_in_this_area_continues_to_progress，it_is_preventable_that_N-_55(56_dihydr014_dioxidn22_yI)_13_34_oaxadiro12_yI-acetarnide_will_play_a_key_role_in_the_development_of_new_drugs_and_syntheti_c_methods._